Cas no 54013-04-6 (Ethyl 5-chloropyrazine-2-carboxylate)

• Product Name: Ethyl 5-chloropyrazine-2-carboxylate
• CAS No: 54013-04-6
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• MDL: MFCD18070850
• CID: 1039453
• PubChem ID: 465025
• Update Time: 2025-04-20

Ethyl 5-chloropyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloropyrazine-2-carboxylate
• Ethyl 5-chloro-2-pyrazinecarboxylate
• Pyrazinecarboxylicacid,5-chloro-,ethylester
• 2-Carbethoxy-5-chlorpyrazin
• 5-chloro-pyrazine-2-carboxylic acid ethyl ester
• AC1LAAXD
• ANW-70925
• CHEMBL327008
• CTK8C3997
• ethyl 5-chloropyrazinoate
• RB3338
• WTI-10193
• 2-Carbethoxy-5-chloropyrazine
• Pyrazinecarboxylic acid, 5-chloro-, ethyl ester
• EN300-153349
• AKOS016008199
• 5-Chloropyrazine-2-carboxylic acid ethyl ester
• MFCD18070850
• Ethyl 5-chloro-2-pyrazinecarboxylate, AldrichCPR
• DS-4406
• DB-071773
• CS-W022703
• Ethyl5-chloropyrazine-2-carboxylate
• DTXSID10332763
• Z1255448994
• 54013-04-6
• AM85808
• SCHEMBL7999648

• MDL： MFCD18070850
• Inchi： 1S/C7H7ClN2O2/c1-2-12-7(11)5-3-10-6(8)4-9-5/h3-4H,2H2,1H3
• InChI Key： CFKGDFQQELWOHA-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)C(=O)OCC

Computed Properties

• Exact Mass: 186.01971
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 258.8±35.0 ºC (760 Torr),
• Flash Point: 110.3±25.9 ºC,
• Solubility: Slightly soluble (30 g/l) (25 º C),
• PSA: 52.08

Ethyl 5-chloropyrazine-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives